Cas no 1599466-87-1 (2'-(methylamino)-1,1'-biphenyl-2-ylpalladio methanesulfonate, dicyclohexyl({2',6'-dimethoxy-1,1'-biphenyl-2-yl})phosphane)

• Product Name: 2'-(methylamino)-1,1'-biphenyl-2-ylpalladio methanesulfonate, dicyclohexyl({2',6'-dimethoxy-1,1'-biphenyl-2-yl})phosphane
• CAS No: 1599466-87-1
• MF: C₄₀H₅₁NO₅PPdS
• MW: 795.295409440994
• MDL: MFCD29905053
• CID: 4556150
• PubChem ID: 124202999
• Update Time: 2024-11-01

2'-(methylamino)-1,1'-biphenyl-2-ylpalladio methanesulfonate, dicyclohexyl({2',6'-dimethoxy-1,1'-biphenyl-2-yl})phosphane Chemical and Physical Properties

Names and Identifiers

• SPhos Pd G4
• 2'-(methylamino)-1,1'-biphenyl-2-ylpalladio methanesulfonate, dicyclohexyl({2',6'-dimethoxy-1,1'-biphenyl-2-yl})phosphane
• Methanesulfonato(2-dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl)(2'-methylamino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct min
• [SPHOS PALLADACYCLE GEN. 4]
• Methanesulfonato(2-dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl)(2'-methylamino-1,1'-biphenyl-2-yl)palladium(II)
• Methanesulfonato(2-dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl)(2'-methylamino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct
• METHANESULFONATO(2-DICYCLOHEXYLPHOSPHINO-2',6'-DIMETHOXY-1,1'-BIPHENYL)(2'-METHYLAMINO-1,1'-BIPHENYL-2-YL)PALLADIUM(II)DICHLOROMETHANEADDUCTMIN.98%[SPHOSPALLADACYCLEGEN.4]
• Methanesulfonato(2-dicyclohexylphosphino-2',6'-dimethoxy-1,1'-biphenyl)(2'-methylamino-1,1'-biphenyl-2-yl)palladium(II) dichloromethane adduct,[SPhos Palladacycle Gen. 4]
• Methanesulfonato(2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)(2'-methylamino-1,1'-biphenyl-2-yl)palladium(II)
• Methanesulfonato(2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)(2'-methylamino-1,1'-biphenyl-2-yl)palladium(II) / SPhos Pd G4

• MDL： MFCD29905053
• Inchi： 1S/C26H35O2P.C13H12N.CH4O3S.Pd/c1-27-23-17-11-18-24(28-2)26(23)22-16-9-10-19-25(22)29(20-12-5-3-6-13-20)21-14-7-4-8-15-21;1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11;1-5(2,3)4;/h9-11,16-21H,3-8,12-15H2,1-2H3;2-7,9-10,14H,1H3;1H3,(H,2,3,4);/q;-1;;
• InChI Key： OKZSMIKUOOLMFO-UHFFFAOYSA-N
• SMILES： [Pd].S(C)(=O)(=O)O.P(C1=CC=CC=C1C1C(=CC=CC=1OC)OC)(C1CCCCC1)C1CCCCC1.N(C)C1C=CC=CC=1C1C=CC=C[C-]=1

Computed Properties

• Exact Mass: 794.22604 g/mol
• Monoisotopic Mass: 794.22604 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 905
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 795.3
• Topological Polar Surface Area: 93.2